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Compound of Interest

Compound Name: Chlorine atom

Cat. No.: B1231483

Introduction to the Electronic Structure of
Chlorine

Chlorine (CI), with an atomic number of 17, is a halogen element located in Group 17 of the
periodic table. Its chemical reactivity and physical properties are fundamentally dictated by the
arrangement of its 17 electrons in various atomic orbitals. Understanding the electron
configuration and orbital diagram of chlorine is crucial for predicting its bonding behavior,
oxidation states, and interactions in molecular systems, which is of paramount importance in
fields ranging from materials science to drug development.

The distribution of electrons in an atom is governed by three fundamental principles:

» Aufbau Principle: This principle states that electrons occupy the lowest energy orbitals
available before filling higher energy orbitals.

o Pauli Exclusion Principle: This principle dictates that no two electrons in an atom can have
the same set of four quantum numbers. This implies that an orbital can hold a maximum of
two electrons, and they must have opposite spins.

e Hund's Rule of Maximum Multiplicity: This rule states that for degenerate orbitals (orbitals of
the same energy), electrons will first fill each orbital singly with parallel spins before any
orbital is doubly occupied. This arrangement minimizes electron-electron repulsion and leads
to a more stable state.
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Electron Configuration of Chlorine

A neutral chlorine atom possesses 17 electrons. Following the Aufbau principle, these
electrons fill the atomic orbitals in order of increasing energy (1s, 2s, 2p, 3s, 3p, ...).

The complete electron configuration for chlorine is written as: 1s2 2s2 2p® 3s2 3p>[1][2][3]
This notation indicates:

The 1s orbital contains 2 electrons.

The 2s orbital contains 2 electrons.

The three 2p orbitals contain a total of 6 electrons.

The 3s orbital contains 2 electrons.

The three 3p orbitals contain the remaining 5 electrons.

A shorthand notation can be used by referencing the electron configuration of the preceding
noble gas. For chlorine, the preceding noble gas is Neon (Ne), which has the configuration
1s22s22p®. Therefore, the abbreviated electron configuration for chlorine is: [Ne] 3s2 3p>[2][4]

The outermost electrons, known as valence electrons, are those in the highest principal energy
level (n=3 for chlorine). Chlorine has 7 valence electrons (3s2 3p®), which defines its
characteristic reactivity as a halogen.[1]

Quantitative Atomic Data for Chlorine

The fundamental properties of chlorine derived from its electronic structure are summarized
below.
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Property Value
Atomic Number (2) 17
Number of Electrons 17

Ground State Electron Configuration

1s2 252 2p® 3s2 3p°[3]

Abbreviated Configuration

[Ne] 3s2 3p°

Electron Distribution per Shell

2,8, 7[1]

Number of Valence Electrons

7

First lonization Energy

12.968 eV[5][6]

Second lonization Energy

23.81 eV[6]

Third lonization Energy

39.611 eV[6]

Electron Affinity

3.62 eV (349 kd/mol)[7]

Orbital Diagram of Chlorine

The orbital diagram provides a more detailed visualization of the electron distribution, showing

individual orbitals and the spin of the electrons within them. Each orbital is represented by a

box (or a line), and electrons are represented by arrows (up t for spin +1/2, down | for spin

-1/2).

For chlorine, the diagram is constructed as follows:

e The 1s, 2s, and 3s orbitals are each a single box, filled with one up and one down arrow.

e The 2p subshell consists of three degenerate orbitals (px, py, pz), each filled with two

electrons of opposite spin.

e The 3p subshell also has three degenerate orbitals. According to Hund's rule, the five

electrons are distributed by placing one electron in each of the three orbitals first, all with

parallel spins. The remaining two electrons then pair up in the first two 3p orbitals.[8] This

results in two fully paired 3p orbitals and one half-filled 3p orbital, giving chlorine one

unpaired electron.
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The presence of this unpaired electron makes the chlorine atom paramagnetic.[8]

Experimental Determination of Electron
Configuration

The electron configurations of elements are determined experimentally, primarily through
Photoelectron Spectroscopy (PES), also known as Electron Spectroscopy for Chemical
Analysis (ESCA) when using X-ray sources (XPS).[2][4]

Experimental Protocol: X-ray Photoelectron
Spectroscopy (XPS)

Objective: To measure the binding energies of electrons in an atom to verify its theoretical
electron configuration.

Principle: XPS is an application of the photoelectric effect.[9] A sample is irradiated with a
monochromatic beam of X-rays of a known high energy (hv).[2] These photons cause core and
valence electrons to be ejected from the atoms in the sample. The kinetic energy (KE) of these
emitted photoelectrons is measured by an electron energy analyzer. The binding energy (BE)
of each electron can then be calculated using the equation:

BE=hv-KE-®

where @ is the work function of the spectrometer.[2] Each orbital (1s, 2s, 2p, etc.) has a
characteristic binding energy, allowing for the experimental mapping of the electronic structure.
[10]

Methodology:

o Sample Preparation: A sample of the element (in a solid form or adsorbed onto a solid
substrate) is placed in the analysis chamber. For a gaseous element like chlorine, it can be
cryogenically condensed onto a cooled substrate or analyzed in the gas phase with
specialized equipment.

e Vacuum System: The entire experiment is conducted under ultra-high vacuum (UHV)
conditions (typically 10=° to 10-1° mbar).[1] This is critical to prevent the emitted
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photoelectrons from colliding with gas molecules, which would alter their kinetic energy and
prevent them from reaching the detector.[9]

o X-ray Irradiation: The sample is irradiated with a focused, monochromatic X-ray beam,
typically from an Al Ka (1486.6 eV) or Mg Ka (1253.6 eV) source.[11]

o Electron Energy Analysis: The photoelectrons ejected from the sample are directed into an
electron energy analyzer, most commonly a Concentric Hemispherical Analyzer (CHA).[10]
The CHA uses an electric field to separate the electrons based on their kinetic energy.

o Detection: An electron detector (e.g., a channeltron or microchannel plate) counts the
number of electrons at each specific kinetic energy.

» Data Acquisition and Analysis: The instrument generates a spectrum plotting the number of
detected electrons (intensity) versus their binding energy.[8][9]

o Asurvey scan is first performed to identify all elements present in the top 5-10 nm of the
surface.[8][9]

o High-resolution scans are then conducted for specific elemental peaks. The resulting
spectrum for chlorine will show distinct peaks corresponding to the binding energies of the
1s, 2s, 2p, 3s, and 3p electrons, confirming the electron configuration. The area under
each peak is proportional to the number of atoms of that element in the analysis volume.

[8]

Visualizations

The following diagrams illustrate the logical principles governing chlorine's electronic structure
and the resulting orbital diagram.
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(Fill lowest energy first) (Max 2 e- per orbital, opposite spins) (Maximize unpaired spins in degenerate orbitals)

Resulting Structurg of Chlorine (Z=17)

Electron Configuration
1s2 252 2p° 3s2 3p°

Orbital Diagram
(Visual representation of electron spins and locations)
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Caption: Logical workflow for determining chlorine's electronic structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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